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Get Quote

For Immediate Release

Researchers and laboratory professionals handling (3-Bromopyridin-2-yl)methanol-d2 must
adhere to strict disposal protocols to ensure safety and regulatory compliance. This guide
provides essential, step-by-step instructions for the proper disposal of this deuterated,
halogenated pyridine compound. The procedures outlined are based on established safety data
sheets for structurally similar molecules and general best practices for hazardous chemical
waste management.

(3-Bromopyridin-2-yl)methanol-d2, like its non-deuterated counterpart and other brominated
pyridines, is classified as hazardous waste.[1] Improper disposal can lead to environmental
contamination and potential health risks. Therefore, it is imperative to follow the specific
procedures for segregation, containment, and disposal.

Immediate Safety and Hazard Information

Before handling (3-Bromopyridin-2-yl)methanol-d2, it is crucial to be aware of its potential
hazards. Based on data for similar compounds, it may cause skin and eye irritation and could
be harmful if swallowed or inhaled.[2][3][4][5] Always handle this compound in a well-ventilated

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15556842#bc-rfq
https://www.benchchem.com/product/b15556842/docs?utm_src=pdf-body#proper-disposal-of-3-bromopyridin-2-yl-methanol-d2-a-comprehensive-guide
https://www.benchchem.com/product/b15556842/docs?utm_src=pdf-body#proper-disposal-of-3-bromopyridin-2-yl-methanol-d2-a-comprehensive-guide
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dibromo_3_trifluoromethyl_pyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15556842/docs?utm_src=pdf-body#proper-disposal-of-3-bromopyridin-2-yl-methanol-d2-a-comprehensive-guide
https://www.sigmaaldrich.com/TW/en/sds/aldrich/b80100?userType=undefined
https://aksci.com/sds/X9803_SDS.pdf
https://www.jubilantingrevia.com/uploads/files/64msds_0536GjGhs02Div.3sds3-Bromopyridine.pdf
https://aksci.com/sds/8279DT_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

area, preferably within a chemical fume hood, and wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][3]

Step-by-Step Disposal Protocol
1. Waste ldentification and Segregation:

o Classify (3-Bromopyridin-2-yl)methanol-d2 and any materials contaminated with it (e.g.,
pipette tips, gloves, absorbent pads) as hazardous waste.[1]

e This waste must be segregated from non-hazardous waste and other chemical waste
streams.

o Crucially, collect halogenated organic waste, such as (3-Bromopyridin-2-yl)methanol-d2,
separately from non-halogenated organic solvents.[1]

2. Containerization:

o Use a designated, leak-proof waste container made of a compatible material (e.g., glass or
high-density polyethylene).[1]

e The container must have a tightly sealing cap to prevent the release of vapors.[1][4]

o Label the container clearly with "Hazardous Waste," the full chemical name "(3-
Bromopyridin-2-yl)methanol-d2," and list the associated hazards (e.g., "Toxic," "lrritant™).

[1]
3. Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents and strong acids.[4]

4. Final Disposal:

¢ Do not dispose of (3-Bromopyridin-2-yl)methanol-d2 down the drain or in regular trash.[3]
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[1]

» Disposal will be carried out in accordance with local, regional, and national regulations,
which may involve high-temperature incineration.[6]

5. Spill Management:
 In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, sand, or earth.[1]

o Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container for disposal following the procedures outlined above.[1]

Quantitative Data Summary

While specific quantitative data for (3-Bromopyridin-2-yl)methanol-d2 is not readily available,
the following table summarizes key hazard classifications and transport information for the
closely related compound, 3-Bromopyridine, which should be considered as a proxy for safety
and disposal planning.
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Parameter Value Source

Flammable Ligquid (Category
3), Acute Toxicity, Oral
(Category 4), Skin Irritation

GHS Classification (Category 2), Serious Eye [4]
Irritation (Category 2), Specific
target organ toxicity - single

exposure (Category 3)

UN Number UN2929
Hazard Class 6.1 (Toxic)
Subsidiary Hazard Class 3 (Flammable)

Packing Group I

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3-
Bromopyridin-2-yl)methanol-d2.
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Start: (3-Bromopyridin-2-yl)methanol-d2 Waste

——

Is the waste properly identified and segregated as halogenated organic waste?

/ Follow Spill Protocol

Segregate from non-halogenated and non-hazardous waste. Yes

Contain with inert absorbent material. Collect and containerize as hazardous waste.

Is the waste in a compatible, sealed, and properly labeled container?

’A

Transfer to a suitable container. Label with 'Hazardous Waste', chemical name, and hazards.

Store in a designated, secure, and well-ventilated hazardous waste accumulation area.

Contact Environmental Health & Safety (EHS) for pickup and disposal.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (3-Bromopyridin-2-yl)methanol-d2.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of (3-Bromopyridin-2-yl)methanol-d2, thereby
protecting themselves, their colleagues, and the wider community. Always consult your
institution's specific waste management policies and the relevant Safety Data Sheets for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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